Cas no 2172038-58-1 (2-(1-cyclopentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile)

• Product Name: 2-(1-cyclopentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile
• CAS No: 2172038-58-1
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 5566705
• PubChem ID: 165594043
• Update Time: 2025-10-19

2-(1-cyclopentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1598566
• 2172038-58-1
• 2-(1-cyclopentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile

• Inchi： 1S/C12H18N4/c1-2-5-12-11(8-9-13)14-15-16(12)10-6-3-4-7-10/h10H,2-8H2,1H3
• InChI Key： LIYSNHGZIPXJIL-UHFFFAOYSA-N
• SMILES： N1(C(=C(CC#N)N=N1)CCC)C1CCCC1

Computed Properties

• Exact Mass: 218.153146591g/mol
• Monoisotopic Mass: 218.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-(1-cyclopentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile

Introduction to 2-(1-cyclopentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile (CAS No. 2172038-58-1)

2-(1-cyclopentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2172038-58-1, belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties. Its molecular structure incorporates a triazole ring, which is a key pharmacophore in many bioactive molecules, alongside a cyclopentyl and propyl substituents that contribute to its complex three-dimensional conformation. These features make it a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its potential applications in the synthesis of novel therapeutic agents. The triazole moiety is well-documented for its role in enhancing the binding affinity and selectivity of small-molecule drugs towards biological targets. In particular, triazoles have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of the cyclopentyl group adds rigidity to the molecule, which can influence its interactions with biological receptors, while the propyl side chain introduces additional conformational flexibility. This balance between rigidity and flexibility is often critical in designing molecules with optimal pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the triazole ring in 2-(1-cyclopentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile can effectively engage with specific amino acid residues in protein targets, leading to strong interactions. This has opened up new avenues for designing inhibitors of key enzymes involved in various diseases. For instance, preliminary computational studies have indicated that this compound may interact with enzymes implicated in cancer metabolism, suggesting its potential as an anticancer agent.

In addition to its structural features, the chemical reactivity of 2-(1-cyclopentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile makes it a valuable intermediate in synthetic chemistry. The nitrile group (-CN) present in the molecule can undergo various transformations, such as hydrolysis to form carboxylic acids or reduction to yield amines. These reactions are fundamental in constructing more complex scaffolds and functional groups essential for drug development. The ability to modify this compound at multiple sites allows chemists to fine-tune its properties for specific applications.

The pharmaceutical industry has been increasingly interested in heterocyclic compounds due to their diverse biological activities and synthetic versatility. The triazole derivative represented by CAS No. 2172038-58-1 exemplifies this trend. Researchers are leveraging cutting-edge synthetic methodologies to explore derivatives of this compound that may exhibit enhanced efficacy or reduced toxicity compared to existing drugs. For example, recent patents have described novel synthetic routes to modify the substituents on the triazole ring while maintaining or improving pharmacological activity.

One particularly exciting area of research involves the use of 2-(1-cyclopentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often overexpressed or mutated in cancer cells. Inhibiting these kinases can disrupt abnormal signaling networks and halt tumor growth. The structural features of this compound make it a plausible candidate for designing kinase inhibitors with high selectivity and potency. Preliminary experimental data have shown promising results when tested against certain kinase isoforms in vitro.

The synthesis of complex molecules like 2-(1-cyclopentyl-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile also benefits from advances in green chemistry principles. Modern synthetic strategies emphasize sustainability by minimizing waste and reducing hazardous reactions. Researchers are exploring catalytic methods that improve yield while reducing environmental impact. Such approaches align with global efforts to make drug discovery more sustainable and cost-effective.

Another emerging application of this compound is in the field of materials science. Heterocyclic molecules are being explored as components in organic electronic devices due to their ability to conduct electricity while maintaining stability under various conditions. The unique electronic properties of the triazole ring could make derivatives of this compound useful in developing new types of organic semiconductors or light-emitting diodes (OLEDs).

The development of novel therapeutic agents often involves an iterative process that combines computational modeling with experimental validation. Initial virtual screening identifies promising candidates like CAS No. 2172038-58-1, which are then synthesized and tested for their biological activity. This cycle has been instrumental in accelerating drug discovery pipelines over recent years.

In conclusion,2-(1-cyclopentyl-5-propyl-1H-1,2,3-triazol-4-y lacetonitrile represents a fascinating molecule with diverse potential applications across pharmaceuticals and materials science。 Its unique structural features， including the presence of a triazole ring, contribute to its promise as a scaffold for developing new drugs。 As research continues， further insights into its reactivity， biological activity， and synthetic utility will undoubtedly expand its role as an important chemical entity。